Cas no 73873-49-1 (CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS-)

• Product Name: CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS-
• CAS No: 73873-49-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD30181859
• CID: 3411243
• PubChem ID: 12610638
• Update Time: 2025-04-23

CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS- Chemical and Physical Properties

Names and Identifiers

• CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS-
• Cyclohexanecarboxylic acid, 3-methyl-,trans-
• trans-3-Methylcyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 3-methyl-, trans- (9CI)
• trans-3-Methyl-cyclohexanecarboxylic acid
• (1S,3R)-3-Methyl-cyclohexanecarboxylic acid
• SB34501
• Z792377174
• EN300-83776
• DTXSID50901210
• BCP27075
• NAA29359
• 3-Methyl-1-Cyclohexanecarboxylic Acid
• 3-methylcyclohexanecarboxylicacid
• Cyclohexanecarboxylic acid, 3-methyl-
• E73744
• (1R,3R)-3-Methyl-cyclohexanecarboxylic acid
• 3-Methylcyclohexane-1-carboxylic acid
• 1821725-40-9
• 13293-59-9
• (1R,3R)-3-Methyl-cyclohexanecarboxylicacid
• EINECS 236-314-1
• SB34505
• SY036588
• A15198
• CS-0204578
• SB34499
• 73873-49-1
• 1821742-33-9
• AKOS009157143
• AS-63458
• NS00051829
• 3-Methylcyclohexanecarboxylic acid
• 1821712-22-4
• (1R,3S)-3-Methyl-cyclohexanecarboxylic acid
• 3-Methylcyclohexanecarboxylic acid #
• MFCD00074908
• SCHEMBL254912
• Hexahydro-m-toluylsaure
• 236-314-1

• MDL： MFCD30181859
• Inchi： 1S/C8H14O2/c1-6-3-2-4-7(5-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-/m1/s1
• InChI Key： CIFSKZDQGRCLBN-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(O)=O)CCC[C@@H](C)C1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS-

Comprehensive Guide to CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS- (CAS No. 73873-49-1): Properties, Applications, and Market Insights

CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS- (CAS No. 73873-49-1) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This trans-3-methylcyclohexanecarboxylic acid derivative is known for its unique structural properties and versatile applications. With the growing demand for fine chemicals and intermediates, understanding this compound's characteristics and uses is essential for researchers and industry professionals.

The molecular structure of 3-methyl-trans-cyclohexanecarboxylic acid features a cyclohexane ring substituted with a methyl group at the 3-position and a carboxyl group, both in the trans configuration. This arrangement imparts distinct chemical and physical properties, making it valuable for synthetic applications. The compound's CAS number 73873-49-1 is a critical identifier for regulatory and commercial purposes, ensuring precise communication across global markets.

One of the primary applications of CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS- is in the synthesis of pharmaceuticals. Its rigid cyclohexane backbone and functional groups make it an ideal building block for drug development. Researchers are particularly interested in its potential as an intermediate for anti-inflammatory and analgesic agents, aligning with the current trend towards targeted and sustainable drug design. The compound's stability and reactivity also make it suitable for agrochemical formulations, contributing to the development of next-generation crop protection products.

In addition to pharmaceuticals, trans-3-methylcyclohexanecarboxylic acid finds use in the fragrance and flavor industry. Its structural features allow it to serve as a precursor for musky and woody notes, which are highly sought after in perfumery. With consumers increasingly favoring natural and sustainable ingredients, this compound's role in creating eco-friendly fragrances is gaining traction. Manufacturers are exploring its potential in biodegradable formulations, addressing the growing demand for green chemistry solutions.

The market dynamics for CAS 73873-49-1 reflect its rising importance. Global suppliers are scaling up production to meet the needs of pharmaceutical and specialty chemical sectors. Recent advancements in catalytic processes have improved the efficiency of synthesizing 3-methyl-trans-cyclohexanecarboxylic acid, reducing costs and environmental impact. These innovations are particularly relevant in the context of circular economy initiatives, where waste minimization and resource efficiency are prioritized.

From a regulatory standpoint, CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS- is generally recognized as safe for its intended uses, with no significant environmental or health hazards reported under standard handling conditions. However, proper storage and handling protocols should always be followed to ensure safety. The compound's stability under normal temperatures and pressures makes it a reliable choice for industrial applications, further enhancing its market appeal.

Researchers continue to explore new applications for trans-3-methylcyclohexanecarboxylic acid, particularly in material science. Its potential as a monomer for high-performance polymers is under investigation, with early studies showing promise for creating durable and lightweight materials. This aligns with the broader industry shift towards sustainable and high-performance materials, driven by sectors such as automotive and aerospace.

In conclusion, CYCLOHEXANECARBOXYLIC ACID, 3-METHYL-, TRANS- (CAS No. 73873-49-1) is a versatile and valuable compound with wide-ranging applications. Its role in pharmaceuticals, fragrances, and emerging material science applications underscores its importance in modern chemistry. As industries continue to prioritize sustainability and innovation, the demand for this compound is expected to grow, solidifying its position as a key player in the specialty chemicals market.